1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole

• IUPAC Name: 1-(4-bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole
• InChI: InChI=1S/C17H16BrN3O2/c1-11-8-13(18)5-6-15(11)21-10-14(19-20-21)12-4-7-16(22-2)17(9-12)23-3/h4-10H,1-3H3
• InChI Key: OETQSIUDWQFPJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)N2C=C(N=N2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C17H16BrN3O2
• Molecular Weight: 374.2 g/mol
• CAS No.: 2137599-93-8

Description

1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole is a chemical compound that belongs to the class of triazole derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Anti-Inflammatory Activity

Compounds related to 1-(4-Bromo-2-methylphenyl)-4-(3,4-dimethoxyphenyl)triazole have been synthesized and evaluated for their anti-inflammatory activities. Notably, derivatives of 1H-1,2,4-triazole-5-thiol and 2-amino-5-(3,4-dimethoxyphenyl)-1,3,4-thiadiazole have shown promising results in this area (Labanauskas et al., 2001).

Antimicrobial Activities

Several studies have synthesized novel 1,2,4-triazole derivatives and tested them for antimicrobial properties. For instance, compounds such as 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives have been evaluated, demonstrating good to moderate antimicrobial activities against various microorganisms (Bektaş et al., 2007).

Corrosion Inhibition

Triazole derivatives, like 3,5-bis(4-methylthiophenyl)-4H-1,2,4-triazole, have been studied for their effectiveness in inhibiting corrosion of metals in acidic media. Research indicates significant efficiency in protecting metals such as mild steel, making these compounds useful in various industrial applications (Lagrenée et al., 2002).

Synthesis and Characterization

The synthesis and characterization of various 1,2,4-triazole derivatives have been extensively studied. These studies have led to the discovery of compounds with enhanced pharmacological properties, especially when introducing alkyl, alkoxy, and halogen substituents (Desabattina et al., 2014).

Tautomerism Studies

Research into the tautomerism of triazole compounds, including 1,2,4-triazoles, has provided valuable insights into the structural and electronic properties of these molecules. This understanding is crucial for the development of new materials and pharmaceuticals (Kubota & Uda, 1975).